molecular formula C17H22N4O B2728761 N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-3,5-dimethylbenzamide CAS No. 1797978-05-2

N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-3,5-dimethylbenzamide

Cat. No. B2728761
CAS RN: 1797978-05-2
M. Wt: 298.39
InChI Key: XFUDNYXKZGTTQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-3,5-dimethylbenzamide, commonly known as DMABN, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields including medicinal chemistry, drug discovery, and biological research. DMABN is a small molecule that belongs to the class of benzamides and pyrimidines, and it has a unique chemical structure that makes it an attractive candidate for further study.

Scientific Research Applications

1. Synthetic Opioid Research

N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-3,5-dimethylbenzamide is relevant in the field of synthetic opioid research. Studies have focused on its properties and potential applications, particularly in understanding the dynamics of synthetic opioids in the pharmaceutical landscape and addressing public health concerns related to opioid use (Elliott, Brandt, & Smith, 2016).

2. Anticonvulsant Research

This compound has been involved in the development and analysis of new anticonvulsant drugs. Research has included examining its chemical oxidation behavior, contributing to the understanding of its pharmacological properties (Adolphe-Pierre et al., 1998).

3. Structural Analysis in Chemistry

The compound has been a subject in structural chemistry, particularly in understanding the rotation around bonds in similar chemical structures. This has implications for the design and synthesis of related compounds in medicinal chemistry (Karlsen et al., 2002).

4. Metabolic and Toxicological Studies

It has been involved in studies related to metabolism and toxicology, particularly in understanding how similar compounds are metabolized and the potential implications for human health (Hardt, Appl, & Angerer, 1999).

properties

IUPAC Name

N-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl]-3,5-dimethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O/c1-11-6-12(2)8-14(7-11)17(22)18-10-15-19-13(3)9-16(20-15)21(4)5/h6-9H,10H2,1-5H3,(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFUDNYXKZGTTQJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)NCC2=NC(=CC(=N2)N(C)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3,5-dimethylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.